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Compound of Interest

Compound Name: 1-Nonene

Cat. No.: B7766027

Introduction

1-Nonene, a terminal alkene with the chemical formula CeH1s, serves as a crucial building
block in various chemical syntheses, including the production of polymers, surfactants, and
specialty chemicals.[1] For researchers, scientists, and professionals in drug development, a
comprehensive understanding of its structural and electronic properties is paramount for its
effective utilization and for the characterization of novel compounds derived from it.
Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR)
Spectroscopy, and Mass Spectrometry (MS) provide a detailed fingerprint of the molecule,
enabling its unambiguous identification and the elucidation of its chemical behavior.

This technical guide offers an in-depth exploration of the spectroscopic data of 1-nonene.
Moving beyond a mere presentation of spectra, this document delves into the causal
relationships between the molecular structure of 1-nonene and its spectroscopic signatures.
Each section is designed to be a self-validating system, integrating established principles with
field-proven insights to provide a robust and reliable resource for laboratory professionals.

1-Nonene: Structure and Physicochemical
Properties

1-Nonene is a colorless liquid with a gasoline-like odor. As a terminal alkene, its reactivity is
largely defined by the carbon-carbon double bond at the C1 position.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b7766027?utm_src=pdf-interest
https://www.benchchem.com/product/b7766027?utm_src=pdf-body
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Basic_Principles_of_Organic_Chemistry_(Roberts_and_Caserio)/10%3A_Alkenes_and_Alkynes_I_-_Ionic_and_Radical_Addition_Reactions/10.02%3A_Physical_and_Spectroscopic_Properties_of_Alkenes_and_Alkynes
https://www.benchchem.com/product/b7766027?utm_src=pdf-body
https://www.benchchem.com/product/b7766027?utm_src=pdf-body
https://www.benchchem.com/product/b7766027?utm_src=pdf-body
https://www.benchchem.com/product/b7766027?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7766027?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source
Molecular Formula CoHis [2]
Molecular Weight 126.24 g/mol [3]
Boiling Point 146 °C [3]
Melting Point -81 °C [3]
Density 0.73 g/mL at 25 °C [3]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of
organic molecules. For 1-nonene, both *H and *3C NMR provide distinct and complementary
information.

'H NMR Spectroscopy

The *H NMR spectrum of 1-nonene is characterized by signals corresponding to the vinylic
protons, the allylic protons, and the protons of the aliphatic chain. The chemical shifts and
coupling patterns are highly informative for confirming the position of the double bond.
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Weigh ~10-20 mg of 1-nonene

Dissolve in ~0.6 mL of deuterated solvent (e.g., CDCls)
Filter the solution into a clean NMR tube
Cap the NMR tube and label it

Insert the sample into the NMR spectrometer
Lock on the deuterium signal of the solvent

Shim the magnetic field for homogeneity
Acquire the 'H and *C NMR spectra
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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